5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole

• IUPAC Name: 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole
• InChI: InChI=1S/C11H12N4/c1-2-9-5-4-8(6-10(9)3-1)7-11-12-14-15-13-11/h4-6H,1-3,7H2,(H,12,13,14,15)
• InChI Key: ZDGSHHXLUFNPJG-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)CC3=NNN=N3
• Molecular Formula: C11H12N4
• Molecular Weight: 200.24 g/mol

Description

5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole, also known as DIT, is a tetrazole derivative that has been extensively studied for its potential therapeutic applications. It is a small molecule that has shown promising results in various scientific research studies.

Scientific Research Applications

5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole has been studied for its potential therapeutic applications in various scientific research studies. It has been shown to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties. 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole has also been investigated for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In addition, 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole has been shown to have potential in the treatment of cardiovascular diseases and diabetes.

Mechanism of Action

The mechanism of action of 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole is not fully understood. However, studies have shown that it may act by inhibiting the expression of pro-inflammatory cytokines and chemokines. 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole has also been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation. In addition, 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole has been shown to increase the activity of antioxidant enzymes, which can help protect cells from oxidative damage.
Biochemical and Physiological Effects:
5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole has been shown to have various biochemical and physiological effects. It has been shown to reduce the production of reactive oxygen species (ROS) and increase antioxidant enzyme activity. 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole has also been shown to inhibit the proliferation of cancer cells and induce apoptosis. In addition, 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole has been shown to improve glucose metabolism and reduce insulin resistance.

Advantages and Limitations for Lab Experiments

5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole has several advantages for lab experiments. It is a small molecule that can easily penetrate cell membranes, making it suitable for cell-based assays. 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole is also stable in solution and can be easily synthesized in large quantities. However, one of the limitations of 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole is its low solubility in water, which can make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole. One area of focus is the development of new synthetic methods to improve the yield and purity of 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole. Another area of focus is the investigation of 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole's potential use in the treatment of neurodegenerative diseases. In addition, further studies are needed to fully understand the mechanism of action of 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole and its potential use in the treatment of cardiovascular diseases and diabetes.
Conclusion:
In conclusion, 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole, or 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole, is a small molecule that has shown promising results in various scientific research studies. It has potential therapeutic applications in the treatment of neurodegenerative diseases, cancer, cardiovascular diseases, and diabetes. Although the mechanism of action of 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole is not fully understood, it has been shown to exhibit anti-inflammatory, anti-tumor, and anti-oxidant properties. Further research is needed to fully understand the potential of 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole and its future applications in the field of medicine.

Synthesis Methods

5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole can be synthesized using a multi-step process that involves the reaction of 2,3-dihydro-1H-indene with sodium azide and then with acetic anhydride. The resulting compound is then treated with hydrazine hydrate to yield the final product, 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole. The synthesis method of 5-(2,3-dihydro-1H-inden-5-ylmethyl)-2H-tetrazole has been optimized to ensure high yield and purity.